Cas no 946290-68-2 (N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine)

• Product Name: N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine
• CAS No: 946290-68-2
• MF: C₁₉H₂₂ClN₇
• MW: 383.877881526947
• CID: 6283273
• PubChem ID: 16911101
• Update Time: 2025-07-19

N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine
• 946290-68-2
• F2359-0598
• AKOS002329310

• Inchi： 1S/C19H22ClN7/c1-3-26-8-10-27(11-9-26)19-24-17-16(21-6-7-22-17)18(25-19)23-14-5-4-13(2)15(20)12-14/h4-7,12H,3,8-11H2,1-2H3,(H,22,23,24,25)
• InChI Key： DUXBCXXCUYPVET-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC1=C2C(N=CC=N2)=NC(=N1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 383.1625214g/mol
• Monoisotopic Mass: 383.1625214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.1Ų

Additional information on N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine

Professional Introduction to N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine (CAS No. 946290-68-2)

N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946290-68-2, represents a novel molecular entity with potential therapeutic applications. The structural framework of this molecule integrates a pteridine core with functional aryl and piperazine moieties, making it a promising candidate for further exploration in drug discovery and development.

The 3-chloro-4-methylphenyl substituent in the molecule contributes to its unique electronic and steric properties, which can influence its interactions with biological targets. This moiety is known to enhance binding affinity and selectivity, a crucial factor in the design of effective pharmaceutical agents. The presence of the 4-ethylpiperazin-1-yl group further adds to the compound's complexity, providing a potential site for hydrogen bonding and other non-covalent interactions with biological receptors.

In recent years, there has been growing interest in pteridine derivatives due to their diverse biological activities. Pteridines are heterocyclic compounds that play essential roles in various biological processes, including DNA synthesis, redox metabolism, and signal transduction. The incorporation of pteridine into pharmacological molecules has led to the discovery of several therapeutic agents with anti-inflammatory, anticancer, and antimicrobial properties. N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine is no exception and holds promise as a lead compound for further medicinal chemistry investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, ensures the structural elucidation and purity verification of the final product.

The pharmacological evaluation of N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in neurological disorders. The compound's ability to modulate neurotransmitter systems makes it a compelling candidate for the development of novel therapeutics targeting conditions such as depression, anxiety, and cognitive dysfunction. Additionally, its interaction with inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The development of new drug candidates relies heavily on the availability of robust computational tools for virtual screening and molecular modeling. These technologies enable researchers to predict the binding affinity and selectivity of compounds like N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-yl)pteridin-4-amine towards target proteins. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and prioritize promising candidates for further validation.

In conclusion, N-(3-chloro-4-methylphenyl)-2-(4-ethylpiperazin-1-ylopteridin)-4-amine (CAS No. 946290- 68 2) is a structurally unique compound with significant potential in pharmaceutical research. Its complex molecular architecture and demonstrated biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.